molecular formula C4H2N2O B1450848 Oxazole-4-carbonitrile CAS No. 55242-84-7

Oxazole-4-carbonitrile

Cat. No. B1450848
CAS RN: 55242-84-7
M. Wt: 94.07 g/mol
InChI Key: UEEBKQWDBWDPKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Oxazole-4-carbonitrile is a compound with the molecular formula C4H2N2O . It has a molecular weight of 94.07 g/mol . The compound is also known by other synonyms such as 1,3-oxazole-4-carbonitrile, 4-OXAZOLECARBONITRILE, and 4-CYANOOXAZOLE .


Synthesis Analysis

The synthesis of Oxazole-4-carbonitrile and its derivatives has been a subject of research. One study discusses the synthesis of 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles and their anticancer activities . Another review focuses on synthetic schemes involving radiation, metal-mediated, one-pot, and other approaches for oxazoles and their derivatives .


Molecular Structure Analysis

The molecular structure of Oxazole-4-carbonitrile includes a five-membered heterocyclic ring with one nitrogen atom and one oxygen atom . The InChIKey of the compound is UEEBKQWDBWDPKD-UHFFFAOYSA-N .


Physical And Chemical Properties Analysis

Oxazole-4-carbonitrile has a molecular weight of 94.07 g/mol . It has a computed XLogP3-AA value of 0.4, indicating its partition coefficient between octanol and water . The compound has a topological polar surface area of 49.8 Ų . It has a heavy atom count of 7 .

Scientific Research Applications

Methods of Application or Experimental Procedures

The compounds were synthesized and characterized using IR, 1H NMR, 13C NMR spectroscopy, elemental analysis, and chromato-mass-spectrometry. Their anticancer activities were evaluated against 60 cancer cell lines by the National Cancer Institute according to its own screening protocol .

Results or Outcomes

All synthesized compounds displayed growth inhibitory (GI50) and cytostatic activities (TGI) against the most sensitive cell lines at submicromolar (0.2–0.6 μM) and micromolar concentrations (1–3 μM), respectively . The compounds exhibited high selectivity towards leukemia cell lines, and among them, two compounds showed the best antiproliferative and cytostatic selectivity .

2. Synthesis of Oxazole-4-carbonitrile

Summary of the Application

A protocol for the direct synthesis of 5-aryloxazole-4-carbonitrile from acetophenone was described, using potassium ferricyanide as a cheap and low toxicity cyanide reagent .

Methods of Application or Experimental Procedures

The synthesis was carried out via an oxygen-mediated radical mechanism. Potassium ferricyanide played a dual role as a “CN” source and also as a coupling partner for the cyclization of oxazole .

Results or Outcomes

The protocol provided a smooth approach to construct carbonitrile from ubiquitously present substrates .

3. Copper(II)-mediated Formation of Oxazole-4-carbonitrile

Summary of the Application

A protocol for the direct synthesis of 5-aryloxazole-4-carbonitrile from acetophenone was described, using copper(II) as a mediator .

Methods of Application or Experimental Procedures

The synthesis was carried out via a radical coupling mechanism. Copper(II) played a role in the formation of oxazole-4-carbonitrile from acetophenone and coordinated cyanide anion .

Results or Outcomes

The protocol provided a smooth approach to construct carbonitrile from ubiquitously present substrates . Most of these substrates, such as 4-fluoro, 3-chloro, and 4-bromo acetophenone, provide the corresponding products in moderate to excellent yields .

4. Anticancer Evaluation of 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles

Summary of the Application

2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles were synthesized and evaluated for their anticancer properties .

Methods of Application or Experimental Procedures

The compounds were synthesized and characterized by IR, 1H NMR, 13C NMR spectroscopy, elemental analysis and chromato-mass-spectrometry. Their anticancer activities were evaluated against 60 cancer cell lines by the National Cancer Institute .

Results or Outcomes

All synthesized compounds displayed growth inhibitory (GI50) and cytostatic activities (TGI) against the most sensitive cell lines at submicromolar (0.2–0.6 μM) and micromolar concentrations (1–3 μM), respectively . Compounds 4c and 4f displayed considerable cytotoxic selectivity towards the renal and breast cancer subpanels .

5. In vitro activity against Human Cytomegalovirus

Summary of the Application

Ten 5-functionalized derivatives of 1,3-oxazole-4-carboxylate and 1,3-oxazole-4-carbonitrile were synthesized and their antiviral activities against the human cytomegalovirus (HCMV) were evaluated in vitro .

Methods of Application or Experimental Procedures

The compounds were synthesized and their antiviral activities against HCMV were evaluated in vitro. Bioassays showed that seven compounds exhibited considerably higher antiviral activity against a normal laboratory HCMV strain (AD-169) in human foreskin fibroblast cells than Ganciclovir .

Results or Outcomes

One of the compounds showed very high potency towards the resistant isolate compared to standard drugs Cidofovir . These results provided evidence that derivatives of 1,3-oxazole could be useful for developing new anti-HCMV drugs .

6. Synthesis of Oxazole-4-carbonitrile via Copper(II)-mediated Formation

Summary of the Application

A protocol for the direct synthesis of 5-aryloxazole-4-carbonitrile from acetophenone was described, using copper(II) as a mediator .

Methods of Application or Experimental Procedures

The synthesis was carried out via a radical coupling mechanism. Copper(II) played a role in the formation of oxazole-4-carbonitrile from acetophenone and coordinated cyanide anion .

Results or Outcomes

Most of these substrates, such as 4-fluoro, 3-chloro, and 4-bromo acetophenone, provide the corresponding products in moderate to excellent yields . In addition, the dramatic multiple bond formation provides a practical one-pot access to various 5-aryloxazole-4-carbonitrile derivatives from accessible raw materials .

Safety And Hazards

Safety data for Oxazole-4-carbonitrile suggests that it should be handled in a well-ventilated place, with suitable protective clothing to avoid contact with skin and eyes . It is also advised to avoid formation of dust and aerosols .

Future Directions

Oxazole derivatives, including Oxazole-4-carbonitrile, have been recognized for their diverse biological activities and are being explored for potential medicinal applications . The synthesis of oxazole-containing molecules is a valuable area of research for drug discovery and synthesis .

properties

IUPAC Name

1,3-oxazole-4-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H2N2O/c5-1-4-2-7-3-6-4/h2-3H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UEEBKQWDBWDPKD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(N=CO1)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H2N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70657363
Record name 1,3-Oxazole-4-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70657363
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

94.07 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Oxazole-4-carbonitrile

CAS RN

55242-84-7
Record name 4-Oxazolecarbonitrile
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=55242-84-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1,3-Oxazole-4-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70657363
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1,3-Oxazole-4-carbonitrile
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Oxazole-4-carbonitrile
Reactant of Route 2
Reactant of Route 2
Oxazole-4-carbonitrile
Reactant of Route 3
Reactant of Route 3
Oxazole-4-carbonitrile
Reactant of Route 4
Oxazole-4-carbonitrile
Reactant of Route 5
Reactant of Route 5
Oxazole-4-carbonitrile
Reactant of Route 6
Reactant of Route 6
Oxazole-4-carbonitrile

Citations

For This Compound
119
Citations
MV Kachaeva, SG Pilyo, CB Hartline… - Medicinal chemistry …, 2019 - Springer
Ten 5-functionalized derivatives of 1,3-oxazole-4-carboxylate and 1,3-oxazole-4-carbonitrile were synthesized and their antiviral activities against the human cytomegalovirus (HCMV) …
Number of citations: 12 link.springer.com
MV Kachaeva, SG Pilyo, VV Zhirnov… - Medicinal Chemistry …, 2019 - Springer
… Solution of appropriate 5-arylsulfanyl-1,3-oxazole-4-carbonitrile (0.005 mol) 3a–f in glacial acetic acid (10 ml) was heated to reflux. Three portions of 30 % H 2 O 2 of 1 ml each were …
Number of citations: 23 link.springer.com
S Shoghpour, A Keykha, H Amiri Rudbari… - … Section E: Structure …, 2012 - scripts.iucr.org
In the title compound, C5H5N3O, the isoxazole ring is essentially planar, with a maximum deviation of 0.007 (1) Å from the least-squares plane. The N atom of the amine group exhibits …
Number of citations: 10 scripts.iucr.org
OV Shablykin, VS Brovarets, BS Drach - Russian Journal of General …, 2007 - Springer
Abstract Treatment of 5-hydrazino-2-phenyl-1,3-oxazole-4-carbonitrile with acetylacetone lead to the formation of a substituted pyrazole residue on C 5 , which enhanced the …
Number of citations: 7 link.springer.com
SA Chumachenko, OV Shablykin, AN Vasilenko… - Chemistry of …, 2011 - Springer
… In the reaction of 5-(morpholin-4-yl)-2-(2-phthalimidoethy)l-1,3-oxazole-4-carbonitrile with hydrazine hydrate, 2-(2-aminoethyl)-5-(morpholin-4-yl)-1,3-oxazole-4-carbonitrile is formed. In …
Number of citations: 13 link.springer.com
SA Chumachenko, OV Shablykin… - Chemistry of Heterocyclic …, 2013 - Springer
… It was shown previously in [1] that 5-morpholino-2-(3-phthalimidopropyl)-1,3-oxazole-4-carbonitrile (2) obtained by oxazole cyclization of 2-(4-phthalimidobutanoylamino)-3,3-…
Number of citations: 4 link.springer.com
OO Severin, MV Kachaeva, DM Hodyna… - 2022 - eprints.zu.edu.ua
… A one of them (5-((2-hydroxyethyl)(methyl)amino)-2-(4methylphenyl)-1,3-oxazole-4-carbonitrile) … and 1,3-oxazole-4-carbonitrile against human cytomegalovirus // Med. Chem. Res. – …
Number of citations: 2 eprints.zu.edu.ua
AP Kozachenko, OV Shablykin, AN Vasilenko… - Russian Journal of …, 2010 - Springer
… We now report on a complex transformation of 5-amino-1,3-oxazole-4carbonitrile derivatives which were synthesized according to the known method, cyclocondensation of accessible 2…
Number of citations: 7 link.springer.com
СА Чумаченко, ОВ Шаблыкин, АН Василенко… - Chemistry of …, 2014 - hgs.osi.lv
… In the reaction of 5-(morpholin-4-yl)-2‑(2-phthalimidoethy) l-1, 3-oxazole-4-carbonitrile with hydrazine hydrate, 2-(2-aminoethyl)-5-(morpholin-4‑yl)-1, 3-oxazole-4-carbonitrile is formed. …
Number of citations: 3 hgs.osi.lv
C Xu, M Qin, J Yi, Y Wang, Y Chen, B Zhang, Y Zhao… - RSC …, 2017 - pubs.rsc.org
A protocol for the direct synthesis of 5-aryloxazole-4-carbonitrile from acetophenone was first described with potassium ferricyanide as a cheap and low toxicity cyanide reagent, in which…
Number of citations: 5 pubs.rsc.org

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.